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Compound of Interest

2-Amino-3-bromo-5-nitro-4-
Compound Name: o
picoline

Cat. No.: B113302

An In-depth Technical Guide to 2-Amino-5-bromo-3-nitro-4-picoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-bromo-3-nitro-4-
picoline, a key intermediate in pharmaceutical synthesis. This document details its chemical
and physical properties, provides an in-depth experimental protocol for its synthesis, and
outlines its known applications and safety information.

Chemical and Physical Properties

2-Amino-5-bromo-3-nitro-4-picoline, with the CAS Number 100367-40-6, is a substituted
pyridine derivative.[1] Its structural and physical properties are summarized below.
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Property Value Source

CAS Number 100367-40-6 [1]

Molecular Formula C6H6BrN302 [1]

Molecular Weight 232.03 g/mol [1]
Colorless or light yellow crystal

Appearance , [1]
or crystalline powder

Melting Point 160-165 °C [1]

Boiling Point 314.1 £ 37.0 °C (Predicted) [1]

Density 1.795 + 0.06 g/cm3 (Predicted) [1]
Almost insoluble in water;

Solubility Soluble in ethanol, chloroform,  [1]
methanol

Flash Point 143.8 °C [1]

Vapor Pressure

0.000476 mmHg at 25°C

[1]

Refractive Index

1.658

[1]

Synonyms:
e 5-bromo-4-methyl-3-nitropyridin-2-amine[1]
e 2-Amino-5-bromo-4-methyl-3-nitropyridine[1]

Synthesis

An efficient and regioselective synthesis for 2-amino-5-bromo-3-nitro-4-picoline has been
developed, which is crucial for its role as a precursor for a drug candidate in development.[2][3]
This route utilizes the 2-nitramino functionality in 2-nitramino-4-picoline as both a protecting
group and a directional handle to achieve the desired substitution pattern.[2][3][4]

Experimental Protocol: Regioselective Synthesis
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This protocol is adapted from a published alternate route for the preparation of 2-Amino-5-

bromo-3-nitro-4-picoline.[4]

Method A: Preparation of 2-Amino-5-bromo-3-nitro-4-picoline (4) from 5-Bromo-2-nitramino-4-
picoline (7)[4]

To a 250-mL, single-necked round-bottomed flask equipped with an internal thermocouple
probe, add 72 mL of sulfuric acid.

Maintain the temperature between 0 and 5 °C using external cooling.
Over a period of 20 minutes, add 11.28 g (0.486 mol) of 5-Bromo-2-nitramino-4-picoline (7).
Stir the reaction mixture for an additional 20 minutes at 0-5 °C.

Allow the reaction mixture to warm to room temperature and continue stirring for an
additional hour.

Slowly pour the reaction mixture into 300 g of wet ice and stir for an additional 30 minutes.

The resulting precipitate can then be collected.

Method B: Bromination of 2-nitramino-4-picoline (5)[4]

Heat a mixture to 40 °C until complete dissolution.
To this homogeneous solution, add 3 g (0.196 mol) of 2-nitramino-4-picoline (5) at 40 °C.
Cool the stirred reaction mixture to room temperature.

Slowly add a solution of molecular bromine in acetic acid (3.14 g of 0.5 M solution, 20 mmol)
in 40 mL of acetic acid over a period of 30 minutes at room temperature.

After the addition is complete, heat the reaction mixture at 40 °C for an additional 12 hours.

Synthesis Workflow
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Final Product Synthesis

Starting Material Intermediate Synthesis Bromination

in H2S0s

2-Amino-4-picoline ‘M»’ 2-Nitramino-4-picoline }AM)—% 5-Bromo-2-nitramino-4-picoline [ M)

2-Amino-5-bromo-3-nitro-4-picoline

Click to download full resolution via product page
Caption: Synthesis workflow for 2-Amino-5-bromo-3-nitro-4-picoline.

Applications in Drug Development

2-Amino-5-bromo-3-nitro-4-picoline is a valuable precursor for drug candidates currently in
development.[2][3] Its utility lies in its structure, which allows for further chemical modifications
to produce more complex molecules with potential therapeutic activities. It serves as a key
building block in the synthesis of various heterocyclic compounds that are of interest in
medicinal chemistry.

Safety and Handling

This compound is classified as hazardous and should be handled with appropriate safety
precautions.

Hazard Identification:[5]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Recommended Safety Precautions:[5][6]

e Handling: Use only in a well-ventilated area.[5] Avoid breathing dust, fume, gas, mist, vapors,
or spray.[5] Wash hands and any exposed skin thoroughly after handling.[6]
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o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[5]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[5] Store
locked up.[5]

First Aid Measures:[5]
« If on skin: Wash with plenty of water. If skin irritation occurs, get medical help.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.

This substance is intended for research and development use only and is not for medicinal,
household, or other uses.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113302#2-amino-3-bromo-5-nitro-4-picoline-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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